Cas no 50-29-3 (4,4'-Dichlorodiphenyltrichloroethane)

DDT, also known as DDT, is a kind of organochlorine insecticide with chemical formula (CLC ₆ h ₄) ₂ CH (CCL ₃). Its Chinese name comes from the English abbreviation DDT. It is a white crystal, insoluble in water, soluble in kerosene, and can be made into an emulsion. It is an effective insecticide to prevent agricultural pests and diseases in the first half of the 20th century, It has played a significant role in reducing the harm of mosquito and fly borne diseases such as malaria and typhoid fever. However, due to its serious environmental pollution, its use has been banned in many countries and regions. The World Health Organization announced in 2002 that DDT was reactivated for the control of mosquito breeding and the prevention of malaria, dengue fever, yellow fever and other diseases around the world< Br>
on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. 4,4'- dichlorodiphenyltrichloroethane (DDT) was included in the list of class 2A carcinogens< Br>
4,4'-Dichlorodiphenyltrichloroethane structure
50-29-3 structure
4,4'-Dichlorodiphenyltrichloroethane
50-29-3
C14H9Cl5
354.48626
MFCD00000802
81605
24862678

4,4'-Dichlorodiphenyltrichloroethane Properties

Names and Identifiers

    • 4,4'-(2,2,2-Trichloroethane-1,1-diyl)bis(chlorobenzene)
    • LGC' (1112)
    • ANOFEX(R)
    • ANOFLEX
    • CHLOROPHENOTHAN
    • CHLOROPHENOTHANE
    • CHOROPHENTHANE
    • DEDELO
    • DDT
    • 4,4′-DDT
    • 4,4′-DDT solution
    • 4,4'-DDT
    • 4,4'-Dichlorodiphenyltrichloroethane
    • 1,1,1-Trichlor-2,2-bis-(4-methoxy-3-nitro-phenyl)-aethan
    • 1,1,1-trichloro-2,2-bis(4-methoxy-3-nitrophenyl)ethane
    • 1,1,1-trichloro-2,2-bis(p-chlorophenyl)-ethane
    • 1,1,1-trichloro-2,2-bis[4-chlorophenyl]ethane
    • 1,1’-(2,2,2-trichloroethylidene)bis[4-chlorobenzene]
    • clofenotane
    • dichlorodiphenyltrichloroethane
    • dicophane
    • p,p’-DDT
    • p,p′-DDT
    • 1,1-(2,2,2-trichloroethylidene)bis[4-chloro-Benzene]
    • 1,1'-(2,2,2-trichloroethylidene)bis(4-chlorobenzene)
    • 1,1,1-trichloor-2,2-bis(4-chloor fenyl)-ethaan
    • Tafidex
    • Trichlorobis(4'-chlorophenyl)ethane
    • Zerdane
    • o,p'-1,1,1-Trichloro-2-2,2-bis(p-chlorophenyl)ethane
    • p,p'-DDT
    • p,p'-Dichlorodiphenyltrichloroethane
    • p,p'-Dichlorodiphenyltrichloromethylmethane
    • alpha,alpha-Bis(p-chlorophenyl)-beta,beta,beta-trichlorethane
    • p,p'-DDT solution
    • +Expand
    • MFCD00000802
    • YVGGHNCTFXOJCH-UHFFFAOYSA-N
    • 1S/C14H9Cl5/c15-11-5-1-9(2-6-11)13(14(17,18)19)10-3-7-12(16)8-4-10/h1-8,13H
    • C1=C(C=CC(=C1)Cl)C(C2=CC=C(C=C2)Cl)C(Cl)(Cl)Cl

Computed Properties

  • 351.91500
  • 0
  • 0
  • 3
  • 19
  • 250
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0

Experimental Properties

  • 6.49550
  • 0.00000
  • 13,2861
  • 1.755
  • 440.74°C (rough estimate)
  • 166 ºC
  • 72 °C
  • The pure product is white crystal, and the industrial product is white granular or light yellow large block containing oil
  • Stable. Combustible. Incompatible with strong oxidizing agents, iron and aluminium and their salts, alkalies.
  • Soluble in pyridine and dioxane.stay100mlIn solventsolubilityRespectively
  • Sensitive to light
  • 1.556 g/cm3

4,4'-Dichlorodiphenyltrichloroethane Security Information

4,4'-Dichlorodiphenyltrichloroethane Customs Data

  • 2903920000

  • China Customs Code:

    2903920000

    Overview:

    2903920000 Hexachlorobenzene(ISO)And DDT(ISO,INN)[hexachlorobenzene alias perchlorobenzene,DDT alias[1,1,1-Trichloride-2,2-double(4-Chlorophenyl)ethane]].Regulatory conditions:89(Prohibited exports,Prohibited imports).VAT:17.0%.Tax refund rate:0.0%.Minimum tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    8.Prohibited exports
    9.Prohibited imports

    Summary:

    2903920000 perchlorobenzene.supervision conditions:89(articles on the list of prohibited export goods,articles on the list of prohibited import goods).VAT:17.0%.tax rebate rate:0.0%.MFN tarrif:5.5%.general tariff:30.0%

4,4'-Dichlorodiphenyltrichloroethane Synthesis

Synthetic Circuit 1

108-90-7 108-90-7
75-87-6 75-87-6
50-29-3 50-29-3
789-02-6 789-02-6
Reaction Conditions
1.1 Reagents: Fuming sulfuric acid ;  30 min, 25 - 30 °C; 4 h, 30 °C
1.2 Reagents: Water ;  cooled
Reference
Synthesis of the DDT metabolite 2,4-dichloro-1-[2-chloro-1-(4-chlorophenyl)ethenyl]benzene (o-Cl-DDMU) and its detection in abiotic and biotic samples
Gallistl, Christoph; Proctor, Katie; Bader, Korinna; Vetter, Walter, Environmental Science and Pollution Research, 2017, 24(20), 16815-16828

4,4'-Dichlorodiphenyltrichloroethane Preparation Products

4,4'-Dichlorodiphenyltrichloroethane Related Literature

50-29-3 (4,4'-Dichlorodiphenyltrichloroethane) Related Products